molecular formula C12H9F2N B8556633 2,3-difluoro-N-phenylaniline

2,3-difluoro-N-phenylaniline

Cat. No.: B8556633
M. Wt: 205.20 g/mol
InChI Key: UNDBZBDBTVWUFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3-Difluoro-N-phenylaniline is a fluorinated aromatic amine derivative characterized by a phenyl group attached to an aniline moiety substituted with two fluorine atoms at the 2- and 3-positions of the benzene ring. Fluorine substituents typically enhance metabolic stability, lipophilicity, and binding affinity in bioactive molecules, making this compound a candidate for further functionalization .

Properties

Molecular Formula

C12H9F2N

Molecular Weight

205.20 g/mol

IUPAC Name

2,3-difluoro-N-phenylaniline

InChI

InChI=1S/C12H9F2N/c13-10-7-4-8-11(12(10)14)15-9-5-2-1-3-6-9/h1-8,15H

InChI Key

UNDBZBDBTVWUFA-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)NC2=C(C(=CC=C2)F)F

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

3-Chloro-N-phenyl-phthalimide

  • Structure : Contains a phthalimide backbone with a chlorine substituent and an N-phenyl group (Fig. 1, ).
  • Key Differences: Functional Groups: Phthalimide (cyclic imide) vs. aniline (primary amine). Substituents: Chlorine (electron-withdrawing) vs. fluorine (smaller, electronegative). Applications: Primarily used as a monomer for polyimide synthesis due to its thermal stability and rigidity .
  • Reactivity : The chloro group in 3-chloro-N-phenyl-phthalimide facilitates nucleophilic substitution reactions, whereas fluorine in 2,3-difluoro-N-phenylaniline may direct electrophilic aromatic substitution or participate in hydrogen bonding.

2,3-Difluoro-6-nitro-N-phenylaniline

  • Structure: Features an additional nitro group (-NO₂) at the 6-position alongside 2,3-difluoro substitution ().
  • Key Differences :
    • Electronic Effects : The nitro group is strongly electron-withdrawing, reducing the electron density of the aromatic ring compared to the parent aniline.
    • Applications : Nitro groups are often intermediates in the synthesis of amines (via reduction) or heterocycles, suggesting this compound could serve as a precursor for dyes or explosives.
  • Reactivity : The nitro group may dominate reactivity, directing further substitutions to meta/para positions relative to itself.

5-Fluoro-N-[(3-fluorophenyl)methyl]-2-methylaniline

  • Structure : Contains a benzyl group substituted with fluorine and a methyl group on the aniline ring ().
  • Key Differences :
    • Substituent Diversity : A branched alkyl chain (benzyl group) introduces steric hindrance, unlike the planar phenyl group in 2,3-difluoro-N-phenylaniline.
    • Lipophilicity : The benzyl and methyl groups likely increase hydrophobicity, impacting bioavailability in pharmaceutical contexts.

2-[(3-Fluorophenyl)amino]-N-phenylpropanamide

  • Structure: Combines an amide linkage with a 3-fluorophenylamino group ().
  • Key Differences :
    • Functional Groups : Amide (-CONH-) vs. aniline (-NH₂). Amides are less basic but more resistant to oxidation.
    • Applications : Amides are common in drug design (e.g., protease inhibitors), suggesting this compound may have bioactivity distinct from 2,3-difluoro-N-phenylaniline.

Comparative Data Table

Compound Name Molecular Formula Molecular Weight Key Substituents Potential Applications
2,3-Difluoro-N-phenylaniline C₁₂H₉F₂N Not provided 2-F, 3-F, N-phenyl Pharmaceuticals, agrochemicals
3-Chloro-N-phenyl-phthalimide C₁₄H₈ClNO₂ 265.67 g/mol Cl, phthalimide, N-phenyl Polyimide monomers
2,3-Difluoro-6-nitro-N-phenylaniline C₁₂H₈F₂N₂O₂ Not provided 2-F, 3-F, 6-NO₂, N-phenyl Dye intermediates, explosives
5-Fluoro-N-[(3-fluorophenyl)methyl]-2-methylaniline C₁₄H₁₃F₂N 233.26 g/mol 5-F, 2-CH₃, N-(3-F-benzyl) Bioactive molecule synthesis
2-[(3-Fluorophenyl)amino]-N-phenylpropanamide C₁₅H₁₅FN₂O 258.29 g/mol 3-F, amide, N-phenyl Drug candidates, peptidomimetics

Research Implications and Gaps

  • Electronic Effects : Fluorine’s inductive effects in 2,3-difluoro-N-phenylaniline may stabilize charge-transfer complexes, but comparative studies with chloro or nitro analogs are needed to quantify these differences.
  • Synthetic Utility : The nitro derivative () offers a pathway to amines via reduction, while the amide () could serve as a protease inhibitor scaffold.
  • Data Limitations : Critical parameters (e.g., pKa, logP) for 2,3-difluoro-N-phenylaniline are absent in the provided evidence, highlighting the need for experimental characterization.

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